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Compound of Interest

Compound Name: [3,4'-Bipyridin]-2-amine

Cat. No.: B15050176

\

3,4'-Bipyridin]-2-amine: A Technical Overview

CAS Number: 865604-20-2
Molecular Formula: C1oHoNs3
Molecular Weight: 171.20 g/mol

This technical guide provides a comprehensive overview of [3,4'-Bipyridin]-2-amine, a
heterocyclic organic compound of interest to researchers and professionals in drug discovery
and development. Due to the limited availability of published data specifically for this
compound, this guide focuses on its fundamental properties, general synthetic approaches,
and the potential biological significance of its structural motifs, drawing parallels from closely
related compounds.

Physicochemical Properties

While extensive experimental data for [3,4'-Bipyridin]-2-amine is not readily available in the
public domain, its basic physicochemical properties can be calculated or are provided by
chemical suppliers.
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Property Value Source

IUPAC Name [3,4'-Bipyridin]-2-amine Chemcial Supplier Catalogs

3',4-Bipyridine-2-amine, 4- ) )
Synonyms o o ) Chemcial Supplier Catalogs
(Pyridin-3-yl)pyridin-2-amine

Molecular Formula C1o0HoN3 Chemcial Supplier Catalogs

Molecular Weight 171.20 g/mol Chemcial Supplier Catalogs
Off-white to yellow solid ] )

Appearance ) Chemcial Supplier Catalogs
(predicted)

N ) 371.9 °C at 760 mmHg ) )

Boiling Point ) Publicly available data

(predicted)

Room temperature, protect _ _
Storage ] ) Chemcial Supplier Catalogs
from light, inert atmosphere

Synthesis Strategies

The synthesis of [3,4'-Bipyridin]-2-amine is not explicitly detailed in readily accessible
scientific literature. However, based on established methods for the synthesis of bipyridine
derivatives, several general synthetic routes can be proposed. The most common and versatile
methods involve transition-metal-catalyzed cross-coupling reactions.

General Experimental Workflow for Bipyridine Synthesis

The logical workflow for the synthesis of a bipyridine core, such as the one in [3,4'-
Bipyridin]-2-amine, typically involves the coupling of two functionalized pyridine rings.
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Starting Materials

Functionalized Pyridine A Functionalized Pyridine B
(e.g., Halogenated) (e.g., Boronic acid/ester, Organotin, Organozinc)

Purification
(e.g., Chromatography)

( )

Click to download full resolution via product page

Caption: General workflow for bipyridine synthesis.

Potential Synthetic Protocols

Detailed experimental protocols for the synthesis of [3,4'-Bipyridin]-2-amine are not available.
However, a plausible approach would be a Suzuki coupling reaction, a widely used method for
C-C bond formation.

Hypothetical Suzuki Coupling Protocol:

o Reactants: 3-bromopyridine and 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
yl)pyridine.
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o Catalyst: A palladium(0) catalyst such as Tetrakis(triphenylphosphine)palladium(0)
[PA(PPhs)a].

e Base: An inorganic base like sodium carbonate (NazCOs) or potassium carbonate (K2CO3).
e Solvent: A mixture of an organic solvent (e.g., toluene, 1,4-dioxane) and water.
e Procedure:

o To a reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 3-
bromopyridine, 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, the
palladium catalyst, and the base.

o Add the degassed solvent system.

o Heat the reaction mixture with stirring for a specified time, monitoring the reaction
progress by a suitable analytical technique (e.g., TLC or LC-MS).

o Upon completion, cool the reaction mixture to room temperature.
o Perform an aqueous workup to remove inorganic salts.
o Extract the aqueous layer with an organic solvent.

o Dry the combined organic layers over an anhydrous drying agent (e.g., NazSOa or
MgSOa).

o Concentrate the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain the desired
[3,4'-Bipyridin]-2-amine.

Biological Activity and Potential Applications

While no specific biological data has been published for [3,4'-Bipyridin]-2-amine, its structural
motifs, particularly the aminobipyridine core, are present in molecules with known biological
activities. Aminobipyridine and aminopyridine derivatives are recognized as important
pharmacophores in medicinal chemistry.
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Kinase Inhibition

The aminopyridine and bipyridine scaffolds are common features in a variety of kinase
inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling, and their
dysregulation is implicated in numerous diseases, including cancer. The nitrogen atoms in the
pyridine rings and the amino group can form key hydrogen bond interactions with the hinge
region of the kinase ATP-binding pocket.

Hypothetical Kinase Inhibition Signaling Pathway:

The diagram below illustrates a generalized signaling pathway that is often targeted by kinase
inhibitors. A compound like [3,4'-Bipyridin]-2-amine, if active, could potentially inhibit a kinase

within such a cascade.

Receptor Tyrosine Kinase
(e.g., EGFR, VEGFR)

Intracellular Kinase Cascade
(e.g., MAPK pathway)

Transcription Factor

:
( )
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Caption: Generalized kinase signaling pathway.

Other Potential Applications

The bipyridine moiety is a well-known chelating agent for various metal ions. This property
makes bipyridine-containing compounds useful in coordination chemistry, catalysis, and
materials science. The amine group on the pyridine ring provides an additional site for
coordination or further functionalization, which could be exploited in the development of novel
materials or catalysts.

Future Research Directions

Further research is required to fully elucidate the chemical and biological properties of [3,4'-
Bipyridin]-2-amine. Key areas for future investigation include:

Development of a robust and scalable synthetic protocol.

o Comprehensive biological screening to identify potential protein targets, such as kinases or
other enzymes.

 In-depth evaluation of its coordination chemistry with various metal ions.

 Structure-activity relationship (SAR) studies by synthesizing and testing derivatives to
optimize for any identified biological activity.

In conclusion, while specific data on [3,4'-Bipyridin]-2-amine is currently scarce, its structural
features suggest potential for applications in medicinal chemistry and materials science. This
guide serves as a foundational resource to stimulate further investigation into this promising
compound.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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